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Introduction

Rhodamine 800 is a near-infrared (NIR) fluorescent dye with utility in various biological
applications, including flow cytometry. Its excitation and emission maxima, typically around 682
nm and 704 nm respectively, make it well-suited for instruments equipped with a red laser, such
as a 633 nm or 640 nm laser.[1] This allows for multiplexing with other common fluorochromes
that are excited by blue (488 nm) or violet (405 nm) lasers, minimizing spectral overlap.

The primary applications of Rhodamine 800 in flow cytometry include the assessment of
mitochondrial membrane potential (AWm), analysis of cell viability, and evaluation of drug efflux
pump activity, particularly in the context of multidrug resistance (MDR). As a lipophilic cation,
Rhodamine 800 accumulates in the mitochondria of healthy cells, driven by the negative
mitochondrial membrane potential.[2] A decrease in this potential, a hallmark of cellular stress
and apoptosis, results in reduced Rhodamine 800 accumulation and a corresponding
decrease in fluorescence intensity. Conversely, its efflux from cells can be used to measure the
activity of transporter proteins like P-glycoprotein (Pgp), which is a key player in multidrug
resistance.

Photophysical Properties of Rhodamine 800

A clear understanding of the spectral properties of Rhodamine 800 is crucial for designing and
executing successful flow cytometry experiments.
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Property Value Reference
Excitation Maximum ~682 nm [3]
Emission Maximum ~704 nm [3]

Recommended Laser

633 nm HeNe or 640 nm red

diode laser

[1]

Recommended Emission Filter

710/50 nm or similar long-pass
filter

Molar Extinction Coefficient

>100,000 cm~tM~1

Quantum Yield

Moderate

Solubility

DMSO, DMF, Ethanol

Application 1: Measurement of Mitochondrial
Membrane Potential (AWm)

The accumulation of Rhodamine 800 in mitochondria is directly proportional to the
mitochondrial membrane potential. A decrease in AWm is an early indicator of apoptosis and
cellular dysfunction. Flow cytometry provides a robust platform for quantifying these changes
on a single-cell level.

Principle of AWm Measurement with Rhodamine 800

Healthy cells with polarized mitochondria will exhibit high levels of Rhodamine 800
fluorescence. In contrast, cells undergoing apoptosis or metabolic stress will have depolarized
mitochondria and, consequently, lower Rhodamine 800 fluorescence.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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